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Compound of Interest

Compound Name:
4-(2-

Bromophenylsulfonyl)morpholine

Cat. No.: B1277062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 4-(2-Bromophenylsulfonyl)morpholine is not

readily available in the public domain. This guide has been compiled based on data from

analogous compounds and established chemical principles.

Introduction
4-(2-Bromophenylsulfonyl)morpholine is a halogenated aromatic sulfonylmorpholine

derivative. While specific applications for this ortho-bromo isomer are not widely documented,

the general class of arylsulfonylmorpholines is of significant interest in medicinal chemistry and

drug discovery. The morpholine moiety is a common feature in many bioactive molecules, often

improving pharmacokinetic properties such as solubility and metabolic stability. The sulfonyl

group acts as a key structural linker and can participate in important interactions with biological

targets. The presence and position of the bromine atom on the phenyl ring can significantly

influence the compound's physicochemical properties and biological activity through steric and

electronic effects, making it a valuable subject for further investigation.

Physicochemical Properties
Precise experimental values for 4-(2-Bromophenylsulfonyl)morpholine are not available in

the cited literature. The following table presents calculated data and experimental data for

structurally similar compounds to provide an estimated profile.
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Property

4-(2-
Bromophenylsulfo
nyl)morpholine
(Estimated/Calculat
ed)

4-
(Phenylsulfonyl)mo
rpholine
(Experimental/Calc
ulated)[1]

4-(4-
Fluorophenylsulfon
yl)morpholine
(Calculated)[2]

Molecular Formula C₁₀H₁₂BrNO₃S C₁₀H₁₃NO₃S C₁₀H₁₂FNO₃S

Molecular Weight 306.18 g/mol 227.28 g/mol [1] 245.27 g/mol [2]

Appearance
Predicted: White to

off-white solid
- -

Melting Point Not available Not available Not available

Boiling Point Not available Not available Not available

Solubility

Predicted: Soluble in

organic solvents like

dichloromethane,

ethyl acetate, and

acetone. Low

solubility in water.

- -

CAS Number
Not assigned in

available literature
5033-21-6[1] 383-23-3[2]

Experimental Protocols
While a specific protocol for the synthesis of 4-(2-Bromophenylsulfonyl)morpholine is not

detailed in the searched literature, a general and reliable method for the preparation of

arylsulfonylmorpholines can be adapted. This typically involves the reaction of an arylsulfonyl

chloride with morpholine in the presence of a base.

Synthesis of 4-(2-Bromophenylsulfonyl)morpholine
This procedure is a representative method for the synthesis of arylsulfonyl amides.

Materials:
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2-Bromobenzenesulfonyl chloride

Morpholine

Triethylamine (or another suitable base like pyridine)

Dichloromethane (or another suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment (round-bottom flask, addition funnel, magnetic

stirrer, etc.)

Rotary evaporator

Thin-layer chromatography (TLC) apparatus

Silica gel for column chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromobenzenesulfonyl

chloride (1.0 equivalent) in dichloromethane. Cool the solution to 0 °C in an ice bath with

magnetic stirring.

Addition of Reagents: In a separate flask, prepare a solution of morpholine (1.1 equivalents)

and triethylamine (1.2 equivalents) in dichloromethane.

Reaction: Add the morpholine and triethylamine solution dropwise to the cooled solution of 2-

bromobenzenesulfonyl chloride over 15-30 minutes.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the

mixture to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated

aqueous sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-(2-
Bromophenylsulfonyl)morpholine.

Characterization
The structure and purity of the synthesized 4-(2-Bromophenylsulfonyl)morpholine would be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy to

confirm the chemical structure and connectivity of the atoms.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

sulfonyl (S=O) and C-N bonds.

Melting Point Analysis: To determine the melting point, which is a key indicator of purity.

Elemental Analysis: To determine the elemental composition (C, H, N, S, Br) and confirm the

empirical formula.

Visualization of Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

4-(2-Bromophenylsulfonyl)morpholine.
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Synthesis and Characterization Workflow.

Conclusion
While 4-(2-Bromophenylsulfonyl)morpholine is not a widely studied compound, its synthesis

is feasible through established methods for forming sulfonamides. The lack of available data

presents an opportunity for researchers to synthesize and characterize this molecule, and to

explore its potential biological activities. The information provided in this guide, based on

analogous compounds and general synthetic strategies, serves as a foundational resource for

such endeavors. Further research is warranted to fully elucidate the physicochemical properties

and potential applications of this and other ortho-substituted phenylsulfonylmorpholine

derivatives in the field of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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